Cas no 2172511-92-9 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid
• CAS No: 2172511-92-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6300358
• PubChem ID: 165516818
• Update Time: 2025-07-20

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid
• 2172511-92-9
• EN300-1519903
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}pentanoic acid

• Inchi： 1S/C27H34N2O5/c1-3-18(15-26(31)32)16-28-25(30)14-13-19(4-2)29-27(33)34-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,3-4,13-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： UJWZIOAEAUBMNT-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NCC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid

Recent Advances in the Study of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid (CAS: 2172511-92-9)

The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid (CAS: 2172511-92-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hexanamidomethyl linker enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role in facilitating the synthesis of complex peptide-based therapeutics, particularly those targeting protein-protein interactions. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

In addition to its synthetic applications, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid has been investigated for its potential in drug delivery systems. A 2024 study published in Bioconjugate Chemistry explored its use as a linker in antibody-drug conjugates (ADCs). The researchers demonstrated that the compound's stability under physiological conditions and its ability to release payloads in a controlled manner make it an attractive candidate for targeted cancer therapies. The study also reported preliminary in vivo results showing enhanced tumor specificity and reduced off-target effects.

Further research has examined the compound's role in proteomics and biomarker discovery. A recent preprint on bioRxiv described its incorporation into activity-based probes (ABPs) for profiling enzyme activity in complex biological samples. The Fmoc group's photolabile properties were leveraged to enable light-triggered release of the probe, allowing for spatiotemporal control in experimental setups. This innovation opens new avenues for studying enzyme dynamics in real-time, with potential applications in diagnostics and therapeutic monitoring.

Despite these advancements, challenges remain in the widespread adoption of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid. Issues such as cost-effectiveness, scalability, and compatibility with diverse chemical environments require further investigation. Ongoing studies are exploring alternative protecting groups and linker modifications to address these limitations while maintaining the compound's efficacy.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid (CAS: 2172511-92-9) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug delivery, and proteomics, with recent studies underscoring its potential to advance therapeutic development. Future research will likely focus on optimizing its properties and expanding its utility in emerging fields such as precision medicine and nanomedicine.